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Compound of Interest

Compound Name: Benzyl Salicylate-d4

Cat. No.: B569964

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Benzyl Salicylate-d4, a deuterated analog of Benzyl Salicylate. This document
details its application as an internal standard in analytical methodologies, outlines a probable
synthesis route, and explores the biological activity of its non-deuterated counterpart. The
information is presented to support researchers and professionals in the fields of analytical
chemistry, drug development, and toxicology.

Core Chemical and Physical Properties

Benzyl Salicylate-d4 is a stable, isotopically labeled form of Benzyl Salicylate, a widely used
fragrance ingredient and UV absorber in cosmetic products. The incorporation of four
deuterium atoms on the salicylate ring provides a distinct mass difference, making it an
excellent internal standard for quantitative analysis by mass spectrometry.

Benzyl Salicylate-d4
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Property Value Reference

Benzyl 2-hydroxybenzoate-
3,4,5,6-d4

Chemical Name

Benzyl Salicylate-d4; 2-
Synonyms Hydroxybenzoic Acid
Phenylmethyl Ester-d4

CAS Number 1219802-40-0
Molecular Formula C14HsD40O3
Molecular Weight 232.27 g/mol

Clear Colourless to Pale
Appearance .

Yellow Oil
Storage 2-8°C Refrigerator

Benzyl Salicylate (Non-deuterated)

Property Value Reference
CAS Number 118-58-1

Molecular Formula C14H1203

Molecular Weight 228.24 g/mol

Appearance Colorless, viscous liquid [1]

Melting Point 24 °C [1]

Boiling Point 335°C [1]

Density 1.179 g/cm3 [1]
Refractive Index ~1.581

Solubilit Slightly soluble in water;
olubili
Y soluble in ethanol and oils.
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Synthesis of Benzyl Salicylate-d4

While a specific detailed protocol for the synthesis of Benzyl Salicylate-d4 is not readily
available in the reviewed literature, the most logical and common method would involve the
esterification of deuterated salicylic acid (Salicylic Acid-d4) with benzyl alcohol. This standard
organic chemistry reaction is widely used for the synthesis of salicylates.

The proposed synthesis workflow is illustrated below:

Proposed Synthesis of Benzyl Salicylate-d4

Reactants Catalyst

Salicylic Acid-d4 Benzyl Alcohol Acid Catalyst (e.g., H2S04)
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Proposed synthesis of Benzyl Salicylate-d4.

Experimental Protocol: Quantification of Benzyl
Salicylate using Benzyl Salicylate-d4 as an Internal
Standard
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Benzyl Salicylate-d4 is ideally suited as an internal standard for the accurate quantification of
Benzyl Salicylate in complex matrices such as skin and hair samples. The following is a
detailed methodology adapted from a validated GC-MS/MS method.

Sample Preparation and Extraction

o Spiking: To each sample, add a known concentration of Benzyl Salicylate-d4 solution
(internal standard).

o Extraction: Perform solvent extraction of the samples. The choice of solvent will depend on
the sample matrix (e.g., ethyl acetate for skin swabs).

» Vortexing and Centrifugation: Vortex the samples to ensure thorough mixing and then
centrifuge to separate the organic layer.

o Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle
stream of nitrogen. Reconstitute the residue in a suitable solvent for GC-MS/MS analysis.

GC-MS/MS Analysis

e Instrumentation: A gas chromatograph coupled with a triple quadrupole mass spectrometer
(GC-MS/MS).

¢ lonization Mode: Electron lonization (El).

e Analysis Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Mass Spectrometric Parameters

The following mass transitions are monitored for the quantification and confirmation of Benzyl
Salicylate and its deuterated internal standard:
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Analyte Transition (m/z) Type
Benzyl Salicylate 285 - 91 Quantifier
210 - 181 Qualifier

Benzyl Salicylate-d4 289 - 91 Quantifier
214 - 185 Quialifier

The workflow for this analytical method is depicted in the following diagram:
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Workflow for Quantification of Benzyl Salicylate

Sample Collection (Skin/Hair)

:

Internal Standard Spiking (Benzyl Salicylate-d4)

:

Solvent Extraction

:

Vortex & Centrifuge

:

Evaporation & Reconstitution

GC-MS/MS Analysis

Data Analysis & Quantification
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Analytical workflow for Benzyl Salicylate quantification.

Biological Activity of Benzyl Salicylate
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While Benzyl Salicylate-d4 is primarily used as an analytical standard, the biological activity of
the non-deuterated compound is of interest in toxicology and drug development. Benzyl
Salicylate has been identified as a weak endocrine disruptor, exhibiting partial agonistic activity
towards the estrogen receptor alpha (ERQ).

Estrogenic Signhaling Pathway

The mechanism of action for estrogenic compounds involves binding to the estrogen receptor,
which then translocates to the nucleus and acts as a transcription factor, modulating the
expression of target genes. The simplified signaling pathway is as follows:
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Simplified Estrogenic Signaling Pathway of Benzyl Salicylate
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Estrogenic signaling of Benzyl Salicylate.
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It is important to note that while Benzyl Salicylate can activate this pathway, its potency is
significantly lower than that of the endogenous hormone, 17(3-estradiol.

Conclusion

Benzyl Salicylate-d4 is an indispensable tool for the accurate and reliable quantification of
Benzyl Salicylate in various matrices. This guide provides essential technical information,
including its chemical and physical properties, a proposed synthesis method, and a detailed
analytical protocol for its use as an internal standard. Furthermore, an understanding of the
biological activity of the parent compound, Benzyl Salicylate, is crucial for interpreting
toxicological and pharmacological data. The information and diagrams presented herein are
intended to serve as a valuable resource for researchers and professionals in related scientific
disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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